Cas no 1500264-55-0 (2-(4-bromo-3-methoxyphenyl)ethyl(methyl)amine)
2-(4-bromo-3-methoxyphenyl)ethyl(methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-bromo-3-methoxyphenyl)ethyl(methyl)amine
- N-Methyl-4-bromo-3-methoxybenzeneethanamine
- EN300-1922274
- SCHEMBL12862818
- [2-(4-bromo-3-methoxyphenyl)ethyl](methyl)amine
- 1500264-55-0
-
- Inchi: 1S/C10H14BrNO/c1-12-6-5-8-3-4-9(11)10(7-8)13-2/h3-4,7,12H,5-6H2,1-2H3
- InChI Key: MEGPZCFFHFXIJM-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1OC)CCNC
Computed Properties
- Exact Mass: 243.02588g/mol
- Monoisotopic Mass: 243.02588g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 21.3Ų
2-(4-bromo-3-methoxyphenyl)ethyl(methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1922274-0.05g |
[2-(4-bromo-3-methoxyphenyl)ethyl](methyl)amine |
1500264-55-0 | 0.05g |
$768.0 | 2023-09-17 | ||
| Enamine | EN300-1922274-0.1g |
[2-(4-bromo-3-methoxyphenyl)ethyl](methyl)amine |
1500264-55-0 | 0.1g |
$804.0 | 2023-09-17 | ||
| Enamine | EN300-1922274-0.25g |
[2-(4-bromo-3-methoxyphenyl)ethyl](methyl)amine |
1500264-55-0 | 0.25g |
$840.0 | 2023-09-17 | ||
| Enamine | EN300-1922274-0.5g |
[2-(4-bromo-3-methoxyphenyl)ethyl](methyl)amine |
1500264-55-0 | 0.5g |
$877.0 | 2023-09-17 | ||
| Enamine | EN300-1922274-1.0g |
[2-(4-bromo-3-methoxyphenyl)ethyl](methyl)amine |
1500264-55-0 | 1g |
$1157.0 | 2023-05-31 | ||
| Enamine | EN300-1922274-2.5g |
[2-(4-bromo-3-methoxyphenyl)ethyl](methyl)amine |
1500264-55-0 | 2.5g |
$1791.0 | 2023-09-17 | ||
| Enamine | EN300-1922274-5.0g |
[2-(4-bromo-3-methoxyphenyl)ethyl](methyl)amine |
1500264-55-0 | 5g |
$3355.0 | 2023-05-31 | ||
| Enamine | EN300-1922274-10.0g |
[2-(4-bromo-3-methoxyphenyl)ethyl](methyl)amine |
1500264-55-0 | 10g |
$4974.0 | 2023-05-31 | ||
| Enamine | EN300-1922274-1g |
[2-(4-bromo-3-methoxyphenyl)ethyl](methyl)amine |
1500264-55-0 | 1g |
$914.0 | 2023-09-17 | ||
| Enamine | EN300-1922274-5g |
[2-(4-bromo-3-methoxyphenyl)ethyl](methyl)amine |
1500264-55-0 | 5g |
$2650.0 | 2023-09-17 |
2-(4-bromo-3-methoxyphenyl)ethyl(methyl)amine Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 2-(4-bromo-3-methoxyphenyl)ethyl(methyl)amine
Introduction to 2-(4-bromo-3-methoxyphenyl)ethyl(methyl)amine (CAS No. 1500264-55-0) in Modern Chemical and Pharmaceutical Research
2-(4-bromo-3-methoxyphenyl)ethyl(methyl)amine, identified by the chemical identifier CAS No. 1500264-55-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a complex aromatic structure with bromine and methoxy substituents, presents unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both bromo and methoxy functional groups on the phenyl ring enhances its reactivity, making it a versatile building block for medicinal chemists exploring novel therapeutic agents.
The significance of 2-(4-bromo-3-methoxyphenyl)ethyl(methyl)amine lies in its potential applications across multiple domains of pharmaceutical research. Its molecular framework, characterized by an ethyl chain linked to a methylamine moiety, allows for further functionalization, enabling the development of structurally diverse compounds. Such structural flexibility is crucial in drug discovery, where the optimization of pharmacokinetic and pharmacodynamic properties is paramount. Recent studies have highlighted its role in the synthesis of small-molecule inhibitors targeting various disease pathways, including oncology and neurodegenerative disorders.
In the realm of oncology research, 2-(4-bromo-3-methoxyphenyl)ethyl(methyl)amine has been investigated as a precursor for developing novel anticancer agents. The bromine substituent on the aromatic ring facilitates cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in constructing complex heterocyclic scaffolds. These scaffolds are often found in kinase inhibitors, a major class of drugs used to treat cancer. For instance, derivatives of this compound have shown promise in inhibiting tyrosine kinases, which are overexpressed in many cancer cell lines. The methoxy group further contributes to the compound's solubility and metabolic stability, key factors in drug development.
Beyond oncology, 2-(4-bromo-3-methoxyphenyl)ethyl(methyl)amine has also been explored in the context of neurodegenerative diseases. Researchers have utilized its structural motif to design molecules that interact with specific neurotransmitter receptors or enzymes implicated in conditions such as Alzheimer's and Parkinson's disease. The ethyl(methyl)amine portion of the molecule mimics natural bioactive amines, allowing for targeted modulation of neuronal signaling pathways. Preliminary computational studies suggest that modifications to this core structure could enhance binding affinity and reduce off-target effects, paving the way for next-generation therapeutics.
The synthesis of 2-(4-bromo-3-methoxyphenyl)ethyl(methyl)amine involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available aromatic precursors, such as 4-bromo-3-methoxybenzaldehyde, the compound can be synthesized through reductive amination followed by nucleophilic substitution or other coupling strategies. Advances in catalytic methods have further streamlined these processes, enabling higher yields and purities suitable for preclinical studies. The efficiency of these synthetic routes underscores the compound's importance as a raw material in industrial-scale pharmaceutical production.
From a regulatory perspective, CAS No. 1500264-55-0 ensures traceability and consistency across different batches of the compound. This is critical for maintaining reproducibility in scientific experiments and ensuring compliance with Good Manufacturing Practices (GMP) when used in drug development pipelines. The detailed characterization provided by its CAS registry number includes spectroscopic data (NMR, IR), mass spectrometry profiles, and thermal stability information, all of which are essential for researchers to validate their synthetic products.
Recent advancements in computational chemistry have also enhanced our understanding of 2-(4-bromo-3-methoxyphenyl)ethyl(methyl)amine's behavior in biological systems. Molecular docking simulations combined with quantum mechanical calculations allow researchers to predict binding interactions with target proteins with high accuracy. These predictions guide experimental design by identifying key residues involved in binding and suggesting structural modifications to improve drug efficacy. Such computational approaches are particularly valuable when dealing with complex molecules like this one, where traditional experimental screening may be time-consuming and resource-intensive.
The versatility of 2-(4-bromo-3-methoxyphenyl)ethyl(methyl)amine extends to its role as an intermediate in polymer chemistry and material science. Its aromatic structure can be incorporated into polymers to enhance thermal stability or electronic properties. For example, polycarbonates or polyamides functionalized with this moiety exhibit improved mechanical strength and resistance to environmental degradation. This application underscores the broad utility of this compound beyond traditional pharmaceuticals.
In conclusion,2-(4-bromo-3-methoxyphenyl)ethyl(methyl)amine (CAS No. 1500264-55-0) represents a cornerstone molecule in modern chemical research with far-reaching implications for drug discovery and material science. Its unique structural features—particularly the combination of bromo and methoxy substituents—make it an invaluable tool for medicinal chemists seeking to develop innovative therapeutics targeting various diseases. As research continues to uncover new applications for this compound,CAS No 1500264550 will undoubtedly remain central to advancements across multiple scientific disciplines.
1500264-55-0 (2-(4-bromo-3-methoxyphenyl)ethyl(methyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)